Cas no 1804132-34-0 (3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride)

• Product Name: 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride
• CAS No: 1804132-34-0
• MF: C₁₁H₁₁BrClF₃O
• MW: 331.55665230751
• CID: 4981124
• Update Time: 2025-05-20

3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C11H11BrClF3O/c12-6-2-5-8-3-1-4-9(7-13)10(8)17-11(14,15)16/h1,3-4H,2,5-7H2
• InChI Key： SFRSKTZOCOMOHF-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(CCl)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Additional information on 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride

Introduction to 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl Chloride (CAS No. 1804132-34-0)

3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride (CAS No. 1804132-34-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride, highlighting its significance in contemporary research.

The molecular structure of 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride is composed of a benzene ring substituted with a trifluoromethoxy group at the 2-position and a bromopropyl group at the 3-position, with a chlorine atom attached to the benzyl moiety. The presence of these functional groups imparts unique chemical properties to the compound, making it an attractive candidate for various synthetic transformations and biological studies.

One of the key features of 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride is its reactivity. The bromine atom on the propyl chain can serve as a leaving group in nucleophilic substitution reactions, allowing for the introduction of various functional groups. Additionally, the trifluoromethoxy group provides electron-withdrawing properties, which can influence the reactivity and stability of the molecule. These characteristics make 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride a valuable intermediate in organic synthesis.

In medicinal chemistry, 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride has been explored for its potential in drug discovery. Recent studies have shown that compounds containing trifluoromethoxy groups exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This makes them particularly useful in the development of drugs with improved bioavailability and reduced side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride exhibited potent anti-cancer activity against various tumor cell lines.

Beyond its medicinal applications, 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride has also found utility in materials science. The presence of bromine and chlorine atoms makes it an excellent precursor for polymerization reactions, leading to the formation of functional polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and electronic materials. A recent study in Macromolecules reported the synthesis of polymeric materials using 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride, which exhibited excellent thermal stability and mechanical strength.

The synthesis of 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride can be achieved through several routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 2-trifluoromethoxybenzaldehyde with 1-bromo-3-chloropropane in the presence of a base such as potassium carbonate. This reaction proceeds via an SN₂ mechanism, resulting in the formation of the desired product with high selectivity. Another approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the bromopropyl group onto the benzene ring.

The characterization of 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride is typically performed using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, ensuring its suitability for further applications.

In conclusion, 3-(3-Bromopropyl)-2-(trifluoromethoxy)benzyl chloride (CAS No. 1804132-34-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical properties make it an attractive candidate for various synthetic transformations and biological studies. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern scientific endeavors.